Cas no 93963-70-3 (3-Furanpropanoic acid,2-methylpropyl ester)

• Product Name: 3-Furanpropanoic acid,2-methylpropyl ester
• CAS No: 93963-70-3
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 810293
• PubChem ID: 21149764
• Update Time: 2025-04-19

3-Furanpropanoic acid,2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furanpropanoic acid,2-methylpropyl ester
• 2-methylpropyl 3-(furan-3-yl)propanoate
• 2-methylpropyl furan-3-propionate
• 93963-70-3
• DTXSID40916833
• EINECS 300-814-9
• NS00063589

• Inchi： 1S/C11H16O3/c1-9(2)7-14-11(12)4-3-10-5-6-13-8-10/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： FDUJDSSSKYHAHB-UHFFFAOYSA-N
• SMILES： O(C(CCC1=COC=C1)=O)CC(C)C

Computed Properties

• Exact Mass: 195.102119
• Monoisotopic Mass: 195.102119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3
• XLogP3: 2.4

Experimental Properties

• Boiling Point: 281.8°Cat760mmHg
• Flash Point: 124.2°C